Cas no 946329-29-9 (2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(azepan-1-yl)ethan-1-one)

• Product Name: 2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(azepan-1-yl)ethan-1-one
• CAS No: 946329-29-9
• MF: C₂₅H₂₇N₅O₂S
• MW: 461.57918381691
• CID: 5931538
• PubChem ID: 4445086
• Update Time: 2025-07-01

2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(azepan-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(azepan-1-yl)ethan-1-one
• Ethanone, 1-(hexahydro-1H-azepin-1-yl)-2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
• 1-(azepan-1-yl)-2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]ethanone
• 1-(azepan-1-yl)-2-{[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethan-1-one
• 2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(azepan-1-yl)ethanone
• 946329-29-9
• AKOS024592366
• F0653-0385

• Inchi： 1S/C25H27N5O2S/c1-32-19-10-8-9-18(15-19)30-24(21-16-26-22-12-5-4-11-20(21)22)27-28-25(30)33-17-23(31)29-13-6-2-3-7-14-29/h4-5,8-12,15-16,26H,2-3,6-7,13-14,17H2,1H3
• InChI Key： ULQGPAKNKJDWSZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)CSC1N(C2=CC=CC(OC)=C2)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Computed Properties

• Exact Mass: 461.189
• Monoisotopic Mass: 461.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(azepan-1-yl)ethan-1-one

Compound CAS No. 946329-29-9: 2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(azepan-1-yl)ethan-1-one

The compound with CAS No. 946329-29-9, named as 2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(azepan-1-yl)ethan, is a complex organic molecule with a diverse range of potential applications in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which incorporates several key functional groups and heterocyclic systems. The molecule features an indole moiety (indole), a triazole ring (triazole), a methoxyphenyl group (methoxyphenyl), and an azepane ring (azepane). These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. The indole group is known for its aromaticity and ability to participate in hydrogen bonding, which enhances the compound's bioavailability and binding affinity to target proteins. The triazole ring, on the other hand, is a heterocyclic structure that can act as a bioisostere for other functional groups, offering flexibility in drug design. The methoxyphenyl group introduces electron-donating effects, which can modulate the electronic properties of the molecule and influence its interactions with biological systems.

Recent studies have highlighted the potential of this compound as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By inhibiting specific kinases, this compound could potentially halt the progression of cancer cells or other pathological processes. Preclinical studies have demonstrated that the compound exhibits selective inhibition against certain kinases while showing minimal off-target effects, which is a desirable trait for drug candidates.

In addition to its kinase inhibitory activity, this compound has also been investigated for its potential anti-inflammatory properties. The presence of the azepane ring introduces steric bulk into the molecule, which can enhance its stability and permeability across biological membranes. This feature makes it suitable for delivery into target tissues where inflammation occurs. Experimental data suggest that the compound can suppress pro-inflammatory cytokines such as TNF-alpha and IL6, indicating its potential use in treating inflammatory diseases like arthritis or chronic inflammation-related conditions.

The pharmacokinetic profile of this compound has also been studied extensively. Results indicate that it has moderate solubility in aqueous solutions but exhibits good permeability across cellular membranes due to its lipophilic nature. This balance between solubility and permeability is crucial for ensuring that the drug reaches its target site in sufficient concentrations without causing systemic toxicity. Furthermore, preliminary toxicological studies have shown that the compound has a favorable safety profile at therapeutic doses.

One of the most recent advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have explored the possibility of conjugating this compound with nanoparticles or polymeric carriers to enhance its delivery efficiency to specific tissues or cells. Such approaches could significantly improve the efficacy of the drug while reducing potential side effects associated with systemic administration.

In conclusion, CAS No. 946329-29-, named as 2 - ((5 - (1 H - indol - 3 - yl) - 4 - (3 - methoxyphenyl) - 4 H - 1 , 2 , 4 - triazol - 3 - yl) thio) - 1 - (azepan - 1 - yl) ethanone represents a promising lead compound in medicinal chemistry with diverse therapeutic applications. Its unique structure allows for multiple modes of action, making it a versatile candidate for drug development across various disease areas. Continued research into its pharmacological properties and optimization strategies will undoubtedly pave the way for its clinical translation and eventual use in treating human diseases.